Cas no 2172098-19-8 (1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol)

1-(Dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol is a fluorinated triazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a 1,2,4-triazole core with a fluorinated propanol side chain, offering unique reactivity and binding properties. The fluorine atom enhances metabolic stability and bioavailability, while the triazole moiety provides versatile interactions with biological targets. This compound may serve as a key intermediate in the synthesis of pharmaceuticals or crop protection agents, leveraging its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for structure-activity relationship studies in drug discovery and chemical biology.
1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol structure
2172098-19-8 structure
Product Name:1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol
CAS No:2172098-19-8
MF:C7H13FN4O
MW:188.202724218369
CID:6022032
PubChem ID:165604756
Update Time:2025-06-08

1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol
    • EN300-1649363
    • 1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
    • 2172098-19-8
    • Inchi: 1S/C7H13FN4O/c1-5-10-7(11-12(5)2)9-4-6(13)3-8/h6,13H,3-4H2,1-2H3,(H,9,11)
    • InChI Key: CSHOYTPPWZNFEB-UHFFFAOYSA-N
    • SMILES: FCC(CNC1N=C(C)N(C)N=1)O

Computed Properties

  • Exact Mass: 188.10733921g/mol
  • Monoisotopic Mass: 188.10733921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63Ų

1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1649363-0.05g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
0.05g
$1428.0 2023-06-04
Enamine
EN300-1649363-0.1g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
0.1g
$1496.0 2023-06-04
Enamine
EN300-1649363-0.25g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
0.25g
$1564.0 2023-06-04
Enamine
EN300-1649363-0.5g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
0.5g
$1632.0 2023-06-04
Enamine
EN300-1649363-1.0g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
1g
$1701.0 2023-06-04
Enamine
EN300-1649363-2.5g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
2.5g
$3332.0 2023-06-04
Enamine
EN300-1649363-5.0g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
5g
$4930.0 2023-06-04
Enamine
EN300-1649363-10.0g
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
10g
$7312.0 2023-06-04
Enamine
EN300-1649363-50mg
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
50mg
$1068.0 2023-09-21
Enamine
EN300-1649363-100mg
1-[(dimethyl-1H-1,2,4-triazol-3-yl)amino]-3-fluoropropan-2-ol
2172098-19-8
100mg
$1119.0 2023-09-21

Additional information on 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol

Research Brief on 1-(Dimethyl-1H-1,2,4-Triazol-3-yl)Amino-3-Fluoropropan-2-ol (CAS: 2172098-19-8)

1-(Dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol (CAS: 2172098-19-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and fluoropropanol moieties, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for infectious diseases and oncology. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the regioselective introduction of the fluorine atom. The compound's structural features, including the dimethyl-1,2,4-triazole ring, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymatic targets, such as kinases and proteases, which are implicated in cancer cell proliferation and microbial pathogenesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol effectively inhibits the activity of a key kinase involved in tumor growth, with an IC50 value in the nanomolar range. These findings underscore its potential as a lead compound for anticancer therapeutics.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt critical signaling pathways in pathogenic microorganisms. A recent preprint on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, suggesting a possible role in addressing the global challenge of antimicrobial resistance. The fluoropropanol moiety appears to enhance membrane permeability, thereby improving the compound's ability to reach intracellular targets.

Despite these promising results, challenges remain in the development of 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol as a therapeutic agent. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, necessitating further structural modifications to enhance its half-life. Additionally, toxicity profiles must be thoroughly evaluated to ensure safety in clinical applications. Ongoing research is focused on derivatization strategies to address these limitations while preserving the compound's bioactivity.

In conclusion, 1-(dimethyl-1H-1,2,4-triazol-3-yl)amino-3-fluoropropan-2-ol represents a compelling area of research in chemical biology and drug discovery. Its dual potential in oncology and infectious disease therapy, coupled with its unique chemical properties, positions it as a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted drug design and combination therapies.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.